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Compound of Interest

Compound Name: Phenanthrene-13C2

Cat. No.: B583378

An In-depth Technical Guide to Phenanthrene-13C2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Phenanthrene-13C2, a stable
isotope-labeled form of phenanthrene, which is a polycyclic aromatic hydrocarbon (PAH). This
document is intended for use by researchers, scientists, and professionals in drug development
and environmental science who utilize labeled compounds for tracing and metabolic studies.

Core Compound Data

Phenanthrene-13C2 is a critical tool in analytical and research settings for the accurate
guantification and study of phenanthrene's metabolic and environmental fate. The incorporation
of two carbon-13 atoms provides a distinct mass signature, allowing it to be differentiated from
its naturally abundant C12 counterpart.

Table 1: Quantitative Data for Phenanthrene-13C2

Property Value Citation
CAS Number 334973-64-7
Molecular Weight 180.21 g/mol
Chemical Formula 13C2C12H10
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Experimental Protocols

The use of 13C-labeled phenanthrene is central to studies investigating its metabolism,
environmental degradation, and interaction with biological systems. Below are detailed
methodologies for key experiments cited in the literature.

Metabolic Tracing in Biological Systems

Stable isotope labeling is invaluable for metabolic tracing studies. By introducing a 13C-labeled
substrate into a biological system, researchers can track the carbon atoms through various
metabolic pathways.

Experimental Workflow: Isotope Ratio Monitoring-Gas Chromatography-Mass Spectrometry
(IRM-GC-MS)

This technique is employed to trace the transformation of labeled compounds in complex
matrices like soil or biological tissues.

o Sample Preparation: Soil or tissue samples are incubated with Phenanthrene-13C2.
Following incubation, samples are extracted to isolate phenanthrene and its metabolites.

» Derivatization: The extracted compounds are often derivatized to improve their
chromatographic properties and thermal stability for GC analysis.

o GC-MS Analysis: The derivatized sample is injected into a gas chromatograph coupled to a
mass spectrometer. The GC separates the different compounds in the mixture.

 |sotope Ratio Monitoring: The mass spectrometer is set to monitor the specific mass-to-
charge ratios corresponding to the 13C-labeled and unlabeled fragments of phenanthrene
and its metabolites. This allows for the precise measurement of the incorporation of 13C into
various metabolic products.

o Data Analysis: The data is analyzed to determine the flux of phenanthrene through different
metabolic pathways and to identify novel metabolites.

Environmental Fate and Bioremediation Studies

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b583378?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

13C-labeled phenanthrene is used to study its degradation and transformation in environmental
matrices such as soil and water. These studies are crucial for understanding the natural
attenuation of PAHs and for developing bioremediation strategies.

Experimental Protocol: Soil Bioreactor Incubation

Bioreactor Setup: A closed bioreactor is prepared with contaminated soil.

 Incubation: [1-13C]-phenanthrene is introduced into the bioreactor to study its flux and
biotransformation.

e Monitoring Mineralization: The production of 13CO2 is monitored over time as an indicator of
phenanthrene mineralization.[1]

« Extraction and Analysis: Extractable phenanthrene and its metabolites are measured using
GC-MS.

e Bound Residue Analysis: The transformation of the 13C-label into non-extractable soil-bound
residues is determined by carbon isotopic measurements.[1]

o Structural Characterization: Selective chemical degradation reactions are used to cleave
xenobiotic subunits from the soil matrix, followed by IRM-GC-MS to identify and characterize
the 13C-labeled products.[1]

Signaling Pathways

Phenanthrene is known to interact with several key signaling pathways in mammalian cells,
leading to a range of biological effects. The toxicity of many PAHSs is mediated through these
pathways.

Aryl Hydrocarbon Receptor (AhR) Signaling Pathway

The AhR is a ligand-activated transcription factor that is a key mediator of the toxic effects of
many PAHS.

PIBK/AKT and NF-kB Signaling Pathways
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Low molecular weight PAHs like phenanthrene can induce inflammation in cells through the
activation of the PISK/AKT and NF-kB signaling pathways.

Constitutive Androstane Receptor (CAR) Signaling
Pathway

Phenanthrene can activate the nuclear receptor CAR, leading to the induction of drug-
metabolizing enzymes and potential hepatotoxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Phenanthrene-13C2 CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b583378#phenanthrene-13c2-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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